N-[2-[(1-Cyclopentyl-5-methylpyrazol-4-yl)amino]-2-oxoethyl]-N-methylprop-2-enamide

• IUPAC Name: N-[2-[(1-cyclopentyl-5-methylpyrazol-4-yl)amino]-2-oxoethyl]-N-methylprop-2-enamide
• InChI: InChI=1S/C15H22N4O2/c1-4-15(21)18(3)10-14(20)17-13-9-16-19(11(13)2)12-7-5-6-8-12/h4,9,12H,1,5-8,10H2,2-3H3,(H,17,20)
• InChI Key: CJXYPWZJQZIHIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2CCCC2)NC(=O)CN(C)C(=O)C=C
• Molecular Formula: C15H22N4O2
• Molecular Weight: 290.36 g/mol

Description

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of applications in medicinal chemistry. The compound also contains an amide group, which is a common functional group in organic chemistry and biochemistry.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrazoles can generally be synthesized using a variety of methods, including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, many pyrazole derivatives have been found to exhibit biological activities, and are used in the development of pharmaceuticals.

Future Directions

The future research directions would likely involve exploring the potential applications of this compound, particularly in the field of medicinal chemistry given the presence of the pyrazole ring.